Cas no 17343-00-9 (Valine, glycylglycyl-(9CI))

• Product Name: Valine, glycylglycyl-(9CI)
• CAS No: 17343-00-9
• MF: C₉H₁₇N₃O₄
• MW: 231.248982191086
• CID: 209512
• PubChem ID: 86550
• Update Time: 2025-04-19

Valine, glycylglycyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Valine, glycylglycyl-(9CI)
• 2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methylbutanoic acid
• N-(N-glycylglycyl)-DL-valine
• 2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methyl-butanoic acid
• glycylglycyl-L-valine
• glycylglycylvaline
• Einecs 241-365-8
• Glycyl-glycyl-L-valine
• SCHEMBL15756817
• 17343-00-9
• NSC-163325
• GLYCYLGLYCYL-D,L-VALINE
• FT-0637966
• H-Gly-Gly-Val-OH
• NSC163325
• AKOS010405111

• MDL： MFCD00025588
• Inchi： 1S/C9H17N3O4/c1-5(2)8(9(15)16)12-7(14)4-11-6(13)3-10/h5,8H,3-4,10H2,1-2H3,(H,11,13)(H,12,14)(H,15,16)
• InChI Key： OLPPXYMMIARYAL-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)NC(CNC(CN)=O)=O)=O

Computed Properties

• Exact Mass: 231.12201
• Monoisotopic Mass: 231.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.9
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.229
• Boiling Point: 575.9°Cat760mmHg
• Flash Point: 302.1°C
• Refractive Index: 1.507
• PSA: 121.52